5-Thiazolemethanol, 2-bromo-alpha,alpha-bis(trifluoromethyl)-

• IUPAC Name: 2-(2-bromo-1,3-thiazol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• InChI: InChI=1S/C6H2BrF6NOS/c7-3-14-1-2(16-3)4(15,5(8,9)10)6(11,12)13/h1,15H
• InChI Key: HVRLMJJDIVXDET-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)Br)C(C(F)(F)F)(C(F)(F)F)O
• Molecular Formula: C6H2BrF6NOS
• Molecular Weight: 330.05 g/mol
• CAS RN: 1196694-65-1

Description

“5-Thiazolemethanol, 2-bromo-alpha,alpha-bis(trifluoromethyl)-” is a chemical compound with the molecular formula C5H3BrF3NOS. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of “5-Thiazolemethanol, 2-bromo-alpha,alpha-bis(trifluoromethyl)-” involves a reaction with cesium fluoride in 1,2-dimethoxyethane at 20 degrees Celsius for 2 hours. The reaction mixture is then quenched with water and stirred at room temperature for 15 minutes.

Molecular Structure Analysis

The molecular structure of “5-Thiazolemethanol, 2-bromo-alpha,alpha-bis(trifluoromethyl)-” consists of a five-membered thiazole ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The molecular weight of the compound is 262.05.

Scientific Research Applications

• Synthesis for Pharmaceutical and Chemical Applications : The synthesis of 5-(Trifluoromethyl)-2-thiazolamine, a key intermediate in manufacturing pharmaceuticals and chemicals, has been explored. A one-pot multicomponent domino synthetic route was reported, offering a low-cost method for its preparation (Bao et al., 2016).

• Electrophilic Reactions : Research on 2-trifluoroacetamido-4-(trifluoromethyl)thiazole has shown its ability to react with various electrophiles, including aldehydes, ketones, and acid chlorides, demonstrating its versatility in chemical reactions (South & Van Sant, 1991).

• Novel Compound Synthesis : The compound has been used in the synthesis of novel molecules such as Thiazolo[2,3-c]triazine derivatives, highlighting its role in creating new chemical entities for various applications (Allah et al., 1984).

• Development of Hybrid Molecules : It has been involved in the synthesis of novel bis-thiazoles linked to diphenyl ether as new hybrid molecules, indicating its role in the creation of complex chemical structures (Elwahy et al., 2023).

• Nucleophilic and Oxidizing Reactions : Studies on fluorinated sulfur-containing heterocycles, including derivatives of this compound, have revealed their reactivity towards nucleophilic and oxidizing reagents, which is crucial for understanding their chemical properties and potential applications (Petrov et al., 2007).

• Polymer Synthesis and Applications : The compound has been used in the synthesis of polymers, such as poly(arylether oxazole)s and poly(arylether thiazole)s with pendent trifluoromethyl groups, demonstrating its potential in materials science (Maier et al., 1993).